Cas no 19923-09-2 ( )

• Product name: &nbsp
• CAS No: 19923-09-2
• MF: C₆H₉N₅O₂S
• MW: 215.23296
• CID: 908652
• PubChem ID: 4565867

  Chemical and Physical Properties

Names and Identifiers

• Ethyl (5-amino-1H-1,2,4-triazole-1-carbothioyl)carbamate
• 19923-09-2
• 1-carbethoxythiocarbamoyl-5-amino-1,2,4-triazole
• NSC-149004
• NSC149004
• DTXSID20404329
•  

• Inchi： InChI=1S/C6H9N5O2S/c1-2-13-6(12)10-5(14)11-4(7)8-3-9-11/h3H,2H2,1H3,(H2,7,8,9)(H,10,12,14)
• InChI Key： IZHXLJVMXFNLIR-UHFFFAOYSA-N
• SMILES： CCOC(=O)NC(=S)N1C(=NC=N1)N

Computed Properties

• Exact Mass: 215.04787
• Monoisotopic Mass: 215.04769572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 95.06